Cas no 2867-15-4 (L-Homocysteine,S-[(2S)-2-amino-2-carboxyethyl]-)
2867-15-4 structure
Product Name:L-Homocysteine,S-[(2S)-2-amino-2-carboxyethyl]-
CAS No:2867-15-4
MF:C7H14N2O4S
MW:222.262060642242
CID:278336
Update Time:2024-01-27
L-Homocysteine,S-[(2S)-2-amino-2-carboxyethyl]- Chemical and Physical Properties
Names and Identifiers
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- L-Homocysteine,S-[(2S)-2-amino-2-carboxyethyl]-
- (2S,2'S)-cystathionine
- (+)-Allocystathionine
- Allocystathionine,L- (8CI)
- L-allo-Cystathionine
- L-Allocystathionine (6CI,7CI)
- L-Homocysteine,S-(2-amino-2-carboxyethyl)-, (S)-
- L-Allocystathionine
- S-[(S)-2-Amino-2-carboxyethyl]-L-homocysteine
- ILRYLPWNYFXEMH-CRCLSJGQSA-N
- L-Homocysteine, S-[(2S)-2-amino-2-carboxyethyl]-
-
- Inchi: 1S/C7H14N2O4S/c8-4(6(10)11)1-2-14-3-5(9)7(12)13/h4-5H,1-3,8-9H2,(H,10,11)(H,12,13)/t4-,5+/m0/s1
- InChI Key: ILRYLPWNYFXEMH-CRCLSJGQSA-N
- SMILES: C(O)(=O)[C@H](CCSC[C@@H](N)C(O)=O)N
Computed Properties
- Exact Mass: 222.06752
- Monoisotopic Mass: 222.067
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 14
- Rotatable Bond Count: 7
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
Experimental Properties
- Density: 1.430±0.06 g/cm3(Predicted)
- Boiling Point: 481.0±45.0 °C(Predicted)
- PSA: 126.64
- pka: 2.08±0.10(Predicted)
L-Homocysteine,S-[(2S)-2-amino-2-carboxyethyl]- Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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